N-(2,3-dimethylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-(4-methylpiperazin-1-yl)thiourea
• InChI: InChI=1S/C14H22N4S/c1-11-5-4-6-13(12(11)2)15-14(19)16-18-9-7-17(3)8-10-18/h4-6H,7-10H2,1-3H3,(H2,15,16,19)
• InChI Key: RAENUTNLNRSMGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=S)NN2CCN(CC2)C)C
• Molecular Formula: C14H22N4S
• Molecular Weight: 278.42 g/mol

Description

N-(2,3-dimethylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea, also known as DMPT, is a synthetic compound with a molecular formula of C12H20N4S. It is widely used in the field of animal nutrition as a feed additive to improve growth performance and feed efficiency. DMPT has been shown to have a positive effect on the growth of various animal species, including fish, shrimp, and poultry.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea is not fully understood. However, it is believed to act on the hypothalamus-pituitary-growth axis, leading to increased secretion of growth hormone and insulin-like growth factor 1. This compound has also been shown to increase the expression of genes involved in lipid metabolism, leading to improved feed efficiency.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animals. It has been shown to increase the secretion of growth hormone and insulin-like growth factor 1, leading to improved growth performance. This compound has also been shown to increase the expression of genes involved in lipid metabolism, leading to improved feed efficiency. In addition, this compound has been shown to have antimicrobial properties, making it a potential alternative to antibiotics in animal feed.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other feed additives. However, this compound has some limitations for use in lab experiments. It has a low solubility in water, which can make it difficult to administer to animals. In addition, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea. One area of research is the potential use of this compound as a stress-reducing agent in aquaculture. Another area of research is the potential use of this compound as an alternative to antibiotics in animal feed. In addition, further research is needed to fully understand the mechanism of action of this compound and its effects on animal physiology. Finally, more research is needed to determine the optimal dosage of this compound for different animal species and growth stages.

Synthesis Methods

N-(2,3-dimethylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea can be synthesized through a reaction between 2,3-dimethylaniline and 4-methylpiperazine in the presence of thiourea. The reaction yields this compound as a white crystalline solid with a purity of over 99%.

Scientific Research Applications

N-(2,3-dimethylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been extensively studied in the field of animal nutrition. It has been shown to improve feed conversion ratio and growth performance in various animal species. This compound has also been studied for its potential use as a stress-reducing agent in aquaculture. In addition, this compound has been shown to have antimicrobial properties, making it a potential alternative to antibiotics in animal feed.